Cas no 2100306-60-1 (Amino-PEG2-C2-hydrazide-Boc)

• Product Name: Amino-PEG2-C2-hydrazide-Boc
• CAS No: 2100306-60-1
• MF: C₁₂H₂₅N₃O₅
• MW: 291.34400343895
• CID: 3045147
• PubChem ID: 117777156
• Update Time: 2025-06-08

Amino-PEG2-C2-hydrazide-Boc Chemical and Physical Properties

Names and Identifiers

• Amino-PEG2-t-Boc-hydrazide
• Amino-PEG2-C2-hydrazide-Boc
• tert-butyl N-[3-[2-(2-aminoethoxy)ethoxy]propanoylamino]carbamate
• alpha-Amino-omega-(N'-(t-butyloxycarbonyl)hydrazido propionate) dodeca(ethylene glycol)
• H2N-PEG2-CH2CH2CONHNHBoc
• D80659
• CS-0115164
• AKOS037648853
• 3-[2-(2-aminoethoxy)ethoxy]-N'-[(tert-butoxy)carbonyl]propanehydrazide
• DTXSID401109817
• BP-23677
• SCHEMBL16342076
• BS-15831
• HY-140222
• Poly(oxy-1,2-ethanediyl), I+/--(2-aminoethyl)-I-[3-[2-[(1,1-dimethylethoxy)carbonyl]hydrazinyl]-3-oxopropoxy]-
• 2100306-60-1
• MFCD30828685
• DA-50417

• Inchi： 1S/C12H25N3O5/c1-12(2,3)20-11(17)15-14-10(16)4-6-18-8-9-19-7-5-13/h4-9,13H2,1-3H3,(H,14,16)(H,15,17)
• InChI Key： UDVYFYDWDLXHPA-UHFFFAOYSA-N
• SMILES： O(C(NNC(CCOCCOCCN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.17942091g/mol
• Monoisotopic Mass: 291.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: Solid powder

Amino-PEG2-C2-hydrazide-Boc Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Amino-PEG2-C2-hydrazide-Boc

Comprehensive Guide to Amino-PEG2-C2-hydrazide-Boc (CAS No. 2100306-60-1): Properties, Applications, and Innovations

Amino-PEG2-C2-hydrazide-Boc (CAS No. 2100306-60-1) is a specialized PEG-based linker widely utilized in bioconjugation, drug delivery, and proteomics research. This compound features a Boc-protected amino group, a hydrazide moiety, and a short PEG spacer (ethylene glycol units), making it a versatile tool for modifying biomolecules. Its unique structure enables controlled reactivity, solubility enhancement, and stability in aqueous environments—key factors driving its adoption in biopharmaceutical development and diagnostic assays.

Recent trends highlight growing interest in PEGylation technologies, particularly for improving the pharmacokinetics of therapeutic proteins and peptides. Researchers frequently search for terms like "PEG linker for antibody-drug conjugates (ADCs)" or "hydrazide-Boc applications in bioconjugation," reflecting the demand for precise chemical tools. Amino-PEG2-C2-hydrazide-Boc addresses these needs by offering a balance between hydrophilicity and controlled release, critical for ADC optimization and targeted therapies.

The Boc (tert-butoxycarbonyl) protecting group in this compound ensures selective deprotection under mild acidic conditions, a feature highly valued in solid-phase peptide synthesis (SPPS) and click chemistry. This aligns with the industry’s shift toward modular synthesis approaches, as seen in searches for "orthogonal protection strategies" and "PEG spacers for drug delivery." Additionally, its hydrazide functionality enables conjugation with aldehydes or ketones, facilitating site-specific modifications—an area gaining traction in next-generation biotherapeutics.

From an SEO perspective, combining technical keywords like "CAS 2100306-60-1 solubility" or "Amino-PEG2-C2-hydrazide-Boc protocol" with broader terms such as "biocompatible linkers" enhances visibility. The compound’s role in nanoparticle functionalization and crosslinking strategies also resonates with emerging topics like "theranostic nanocarriers" and "precision medicine." Its low immunogenicity and tunable properties further support applications in immunoassay development and biosensor design.

Innovations in cancer therapeutics and gene delivery systems have spurred demand for tailored PEG derivatives. For instance, Amino-PEG2-C2-hydrazide-Boc is explored in pH-sensitive drug release mechanisms, answering search queries like "PEG-based stimuli-responsive linkers." Its compatibility with carbohydrate labeling and surface engineering also positions it as a key reagent in glycobiology and cell-targeting studies.

Quality control and storage recommendations are frequently asked topics. This compound typically requires storage at -20°C under inert conditions to preserve the hydrazide group’s reactivity. Analytical methods such as HPLC and mass spectrometry are essential for verifying purity, addressing search terms like "CAS 2100306-60-1 characterization." Suppliers often provide technical notes on solvent compatibility (e.g., DMSO, water) and lyophilization protocols, which are critical for end-users.

In summary, Amino-PEG2-C2-hydrazide-Boc (CAS No. 2100306-60-1) bridges cutting-edge research and industrial applications, driven by its multifunctional design. By aligning with trends like "smart drug delivery" and "modular bioconjugation," it remains a pivotal reagent in the toolkit of chemists and biologists alike.